(4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone

• Molecular Formula: C13H16BrNO3
• Molecular Weight: 314.17 g/mol
• IUPAC Name: (4-bromo-2-hydroxyphenyl)-(2,2-dimethylmorpholin-4-yl)methanone
• InChI: InChI=1S/C13H16BrNO3/c1-13(2)8-15(5-6-18-13)12(17)10-4-3-9(14)7-11(10)16/h3-4,7,16H,5-6,8H2,1-2H3
• InChI Key: NTMOPXORNICLGA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CN(CCO1)C(=O)C2=C(C=C(C=C2)Br)O)C

Description

(4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone is a brominated aromatic compound featuring a hydroxyphenyl group substituted at the 4-position with bromine and a 2,2-dimethylmorpholino ketone moiety. This structure combines aromatic electrophilic reactivity with the steric and electronic effects of the dimethyl-substituted morpholine ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone typically involves the reaction of 4-bromo-2-hydroxybenzaldehyde with 2,2-dimethylmorpholine in the presence of a suitable catalyst. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The process involves:

• Dissolving 4-bromo-2-hydroxybenzaldehyde in a suitable solvent such as methanol.
• Adding 2,2-dimethylmorpholine to the solution.
• Introducing a catalyst, such as a Lewis acid, to facilitate the reaction.
• Stirring the mixture at a specific temperature and time to complete the reaction.
• Purifying the product through recrystallization or chromatography.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This may include the use of continuous flow reactors, automated systems for precise control of reaction conditions, and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions

(4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone can undergo various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones.

Reduction: The carbonyl group can be reduced to form alcohols.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: Nucleophiles such as ammonia (NH3) or thiols (RSH) in the presence of a base.

Major Products Formed

Oxidation: Quinones.

Reduction: Alcohols.

Substitution: Amines or thiols derivatives.

Scientific Research Applications

(4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its ability to interact with specific proteins or enzymes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of (4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone involves its interaction with molecular targets such as enzymes or receptors. The compound’s brominated phenol moiety can form hydrogen bonds and other interactions with active sites of enzymes, potentially inhibiting their activity. The morpholine ring can enhance the compound’s solubility and bioavailability, facilitating its interaction with biological targets.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparisons

Compound Name	Substituents on Phenyl Ring	Morpholine Modification	Molecular Weight (g/mol)	Key Properties
(4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone	4-Br, 2-OH	2,2-dimethyl	~309.2 (estimated)	High H-bond potential, moderate stability
(4-Bromo-2-chlorophenyl)(morpholino)methanone	4-Br, 2-Cl	None	328.6	Higher lipophilicity; decomposes above 247°C
(3,5-Dimethyl-4-isoxazolyl)(2,6-dimethylmorpholino)methanone	Isoxazolyl group	2,6-dimethyl	238.28	High purity (NLT 97%); API intermediate
(4-Bromo-3-chloro-2-fluorophenyl)(thiomorpholino)methanone	4-Br, 3-Cl, 2-F	Thio analog (S vs. O)	Not reported	Enhanced metabolic resistance

Key Observations :

• Substituent Effects : The hydroxyl group in the target compound enhances hydrogen-bonding interactions compared to halogenated analogs like the 2-chloro derivative , which may reduce thermal stability but improve solubility in polar solvents.
• Thiomorpholino analogs (e.g., ) replace oxygen with sulfur, altering electronic properties and increasing resistance to oxidation.
• Thermal Stability: Decomposition temperatures for related methanones (e.g., tetrazole-based analogs) range from 247.6°C to 288.7°C, suggesting that brominated hydroxyphenyl derivatives may exhibit comparable stability if crystallized effectively .

Biological Activity

(4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone, a compound with potential therapeutic applications, has garnered interest in the field of medicinal chemistry. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure

The compound is characterized by the following structural formula:

$$\text{C}_{13}\text{H}_{16}\text{BrN}O_3$$

This structure features a brominated phenolic moiety linked to a morpholine derivative, which may influence its biological interactions.

Research indicates that compounds similar to (4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone often exhibit their biological effects through various mechanisms:

• Enzyme Inhibition : Many phenolic compounds act as inhibitors of enzymes involved in inflammatory pathways. For instance, they may inhibit cyclooxygenase (COX) or lipoxygenase (LOX) enzymes, which are critical in the biosynthesis of pro-inflammatory mediators.
• Antioxidant Activity : The presence of hydroxyl groups in the phenolic structure suggests potential antioxidant properties, helping to scavenge free radicals and reduce oxidative stress.
• Interaction with Receptors : The morpholine moiety may facilitate binding to specific receptors or transport proteins, enhancing the compound's bioavailability and efficacy.

Biological Activity Overview

The biological activity of (4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone can be summarized as follows:

Activity	Description
Antioxidant	May scavenge free radicals and reduce oxidative stress.
Anti-inflammatory	Potential inhibition of COX and LOX enzymes.
Antimicrobial	Similar compounds have shown activity against various microbial strains.
Cytotoxicity	Preliminary studies may indicate effects on cancer cell lines.

Case Studies and Research Findings

• Antioxidant Activity :
  • A study demonstrated that phenolic compounds exhibit significant antioxidant activity through the DPPH radical scavenging assay. The results indicated that compounds with similar structures to (4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone could effectively reduce oxidative stress markers in vitro .
• Anti-inflammatory Effects :
  • Research on related compounds indicated their ability to inhibit COX enzymes, leading to decreased prostaglandin synthesis. This mechanism is crucial for managing inflammation-related conditions .
• Cytotoxicity Against Cancer Cells :
  • In vitro assays showed that certain derivatives of brominated phenols exhibited cytotoxic effects on human cancer cell lines. The IC50 values indicated a promising therapeutic index for further development .

Pharmacokinetics and Toxicology

The pharmacokinetic profile of (4-Bromo-2-hydroxyphenyl)(2,2-dimethylmorpholino)methanone is essential for understanding its therapeutic potential:

• Absorption : The morpholine structure may enhance solubility and absorption in biological systems.
• Metabolism : Initial studies suggest hepatic metabolism with potential formation of active metabolites.
• Excretion : Renal excretion is likely, necessitating further studies on elimination half-life.